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Compound of Interest

Compound Name:
[2-(2,6-

Dichlorophenyl)ethyl]hydrazine

CAS No.: 19564-42-2

Cat. No.: B15145722

Get Quote

Executive Summary
[2-(2,6-Dichlorophenyl)ethyl]hydrazine (CAS: 19564-42-2) is a halogenated analog of the

classical non-selective monoamine oxidase inhibitor (MAOI) phenelzine. Structurally defined by

a hydrazine moiety attached to a 2,6-dichlorophenethyl scaffold, this molecule represents a

critical chemical probe in neuropharmacology.

Its significance lies in the 2,6-dichloro substitution, which introduces steric bulk and lipophilicity,

modulating its interaction with flavin adenine dinucleotide (FAD)-dependent enzymes. While

classical phenelzine is a dual MAO/LSD1 inhibitor, the 2,6-dichloro analog is investigated for its

altered selectivity profile, metabolic stability, and potential as an epigenetic modulator in

neurodegenerative and psychiatric disorders.

Primary Applications:

Epigenetic Modulation: Inhibition of Lysine-Specific Demethylase 1 (LSD1/KDM1A).

Neurotransmitter Regulation: Irreversible inhibition of Monoamine Oxidases (MAO-A/B).
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Neuroprotection: Mitigation of oxidative stress via enzyme inactivation and direct radical

scavenging.

Chemical Identity & Physicochemical Profile[1][2][3]
[4]

Property Specification

Chemical Name [2-(2,6-Dichlorophenyl)ethyl]hydrazine

Common Class
Halogenated Phenelzine Analog; Hydrazine

MAOI

CAS Number 19564-42-2

Molecular Formula C₈H₁₀Cl₂N₂

Molecular Weight 205.08 g/mol

Lipophilicity (LogP)
~2.8 (Predicted) – Higher than phenelzine (1.4)

due to Cl substituents

Solubility
Soluble in DMSO, Ethanol; limited aqueous

solubility (requires acidification)

Key Moiety
Hydrazine (-NHNH₂): The "warhead"

responsible for covalent enzyme inactivation.

Mechanism of Action: The "Suicide" Inhibition
The pharmacological potency of [2-(2,6-Dichlorophenyl)ethyl]hydrazine stems from its

mechanism-based ("suicide") inactivation of FAD-dependent amine oxidases.

Irreversible Enzyme Inactivation
Unlike competitive inhibitors, this molecule undergoes catalytic oxidation by the target enzyme

(MAO or LSD1) to form a reactive intermediate (likely a diazene or radical species). This

intermediate forms a covalent N(5) adduct with the FAD cofactor, permanently disabling the

enzyme.
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MAO-A/B Inhibition: Increases synaptic concentrations of serotonin (5-HT), norepinephrine

(NE), and dopamine (DA).

LSD1 Inhibition: Prevents the demethylation of Histone H3 (H3K4me1/2), leading to

transcriptional activation of neuroplasticity-related genes (e.g., BDNF).

Impact of 2,6-Dichloro Substitution
The chlorine atoms at the ortho positions of the phenyl ring serve two critical functions:

Metabolic Blockade: They sterically hinder hydroxylation at the typically vulnerable 2- and 6-

positions, potentially extending the half-life compared to non-halogenated analogs.

Selectivity Shift: The increased steric bulk restricts access to the active site of smaller

enzymes, potentially enhancing selectivity for MAO-B or LSD1 over MAO-A, reducing the

risk of hypertensive crises (tyramine effect).
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Caption: Mechanism of irreversible inactivation of FAD-dependent enzymes by [2-(2,6-
Dichlorophenyl)ethyl]hydrazine.

Neuroscience Applications[5]
Epigenetic Modulation in Neurodegeneration
Recent research highlights the role of LSD1 (KDM1A) in memory consolidation and

neurodegeneration. Phenelzine analogs are potent LSD1 inhibitors.[1][2][3][4]

Application: Use as a probe to rescue memory deficits in models of Alzheimer’s Disease

(AD) and Frontotemporal Dementia (FTD).
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Mechanism: Inhibition of LSD1 restores the expression of immediate-early genes (IEGs)

required for long-term potentiation (LTP).

Protocol Insight: The 2,6-dichloro analog is often used in ex vivo hippocampal slice

preparations to measure rescue of LTP deficits without the confounding peripheral effects of

systemic MAO inhibition.

Treatment-Resistant Depression (TRD)
As a potent MAOI, this compound is applicable in models of TRD, particularly where "atypical"

features (anxiety, lethargy) are dominant.

Advantage: The halogenation may reduce the "hydrazine toxicity" often seen with phenelzine

by altering the metabolic pathway away from toxic hydrazine release.

Behavioral Models: Forced Swim Test (FST) and Tail Suspension Test (TST) in rodents.

Neuroprotection against Oxidative Stress
Hydrazines possess intrinsic antioxidant properties.

Direct Scavenging: The hydrazine group can react with toxic aldehydes (e.g., acrolein, 4-

HNE) generated during lipid peroxidation.

Enzymatic: Inhibition of MAO-B reduces the production of hydrogen peroxide (H₂O₂), a

byproduct of dopamine metabolism, thereby reducing neuronal oxidative stress in

Parkinson's disease models.

Experimental Protocols
Synthesis of [2-(2,6-Dichlorophenyl)ethyl]hydrazine
Note: All synthesis must be performed in a fume hood due to the toxicity of hydrazines.

Reaction Scheme: 2,6-Dichlorophenethyl bromide + Hydrazine hydrate → [2-(2,6-
Dichlorophenyl)ethyl]hydrazine

Step-by-Step Protocol:
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Precursor Preparation: Dissolve 10 mmol of 2-(2,6-dichlorophenyl)ethyl bromide in 20 mL of

ethanol.

Hydrazine Addition: Add an excess of hydrazine hydrate (50 mmol) dropwise to the solution

at room temperature. Excess hydrazine prevents the formation of the bis-alkylated

byproduct.

Reflux: Heat the mixture to reflux (80°C) for 4–6 hours. Monitor consumption of bromide by

TLC (Hexane:EtOAc 4:1).

Workup: Cool to room temperature. Evaporate ethanol under reduced pressure.

Extraction: Dilute residue with water (50 mL) and extract with dichloromethane (3 x 30 mL).

Purification: Dry organic layer over MgSO₄, filter, and concentrate. Purify the crude oil via

flash column chromatography (DCM:MeOH 95:5) or convert to the hydrochloride salt using

HCl in ether for crystallization.

In Vitro MAO Inhibition Assay
Objective: Determine IC50 values for MAO-A vs. MAO-B selectivity.

Enzyme Source: Prepare mitochondrial fractions from rat brain (mixed MAO) or use

recombinant human MAO-A and MAO-B (commercial).

Substrates: Use Serotonin (5-HT) for MAO-A and Phenylethylamine (PEA) or Benzylamine

for MAO-B.

Incubation:

Pre-incubate enzyme with [2-(2,6-Dichlorophenyl)ethyl]hydrazine (0.1 nM – 10 µM) for

20 minutes at 37°C. Pre-incubation is critical for irreversible inhibitors to allow time for

adduct formation.

Reaction: Add substrate and incubate for 30 minutes.

Detection: Measure H₂O₂ production using an Amplex Red coupled peroxidase assay

(Fluorescence Ex/Em: 530/590 nm).

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b15145722/docs?utm_src=pdf-body#technical-guide-neuroscience-applications-of-2-2-6-dichlorophenyl-ethyl-hydrazine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15145722?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Analysis: Plot % Inhibition vs. Log[Concentration].
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Caption: Workflow for determining IC50 of irreversible MAO inhibitors.

Safety & Toxicology
Warning: Hydrazine derivatives are potent hepatotoxins and potential carcinogens.

Hepatotoxicity: Monitor liver enzymes (ALT/AST) in chronic in vivo studies. The hydrazine

moiety can be metabolized to free radicals that damage hepatocytes.

Tyramine Pressor Effect: If the compound inhibits intestinal MAO-A, it will cause a "Cheese

Effect." Animals must be kept on a low-tyramine diet during behavioral experiments.

Handling: Wear double nitrile gloves and use a chemical fume hood. Inactivate waste with

bleach (sodium hypochlorite) before disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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